Cas no 54705-42-9 ((4S)-4-tert-butyl-1,3-oxazolidin-2-one)

(4S)-4-tert-butyl-1,3-oxazolidin-2-one structure

54705-42-9 structure

Product Name:(4S)-4-tert-butyl-1,3-oxazolidin-2-one

CAS No:54705-42-9

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD00221503

CID:56634

PubChem ID:6950844

Update Time:2025-04-18

(4S)-4-tert-butyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (S)-(-)-4-tert-Butyl-2-oxazolidinone
- (S)-4-(tert-butyl)oxazolidin-2-one
- (S)-4-t-butyloxazolidin-2-one
- (S)-4-tert-butoxycarbonyloxazolidin-2-one
- (S)-4-tert-butyl-1,3-oxazolidin-2-one
- (S)-4-tert-Butyl-2-oxazolidinone
- (S)-4-tert-butyloxazolidin-2-one
- 440515_ALDRICH
- 4S-tert-butyl-1,3-oxazolidin-2-one
- AC1OCUJ9
- CTK5A2346
- SureCN2846867
- (4S)-4-tert-butyl-1,3-oxazolidin-2-one
- A830332
- AKOS026751506
- (4S)-4-tert-butyl-2-oxazolidinone
- (S)-4-tert-Butyl-2-oxazolidinone, 99%
- AC-13037
- MFCD00221503
- 2-Oxazolidinone, 4-(1,1-dimethylethyl)-, (4S)-
- EN300-1723746
- AT13625
- 54705-42-9
- (S)-(-)-4-T-BUTYL-2-OXAZOLIDINONE
- SCHEMBL2846867
- BS-49473
- CS-0097462
- DTXSID90426210
- (s)-4-t-butyl-2-oxazolidinone
- WKUHGFGTMLOSKM-RXMQYKEDSA-N
- MDL： MFCD00221503
- Inchi： 1S/C7H13NO2/c1-7(2,3)5-4-10-6(9)8-5/h5H,4H2,1-3H3,(H,8,9)/t5-/m1/s1
- InChI Key： WKUHGFGTMLOSKM-RXMQYKEDSA-N
- SMILES： O1C(N[C@H](C1)C(C)(C)C)=O

Computed Properties

Exact Mass: 143.09469
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.5
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Color/Form: Not available
Melting Point: 118-120 °C (lit.)
PSA: 38.33
Optical Activity: [α]21/D −16°, c = 6 in ethanol
Solubility: Not available

(4S)-4-tert-butyl-1,3-oxazolidin-2-one Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22;S24/25
FLUKA BRAND F CODES：8-10-21
Safety Term：S22;S24/25

(4S)-4-tert-butyl-1,3-oxazolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB531057-250 mg	(S)-4-tert-Butyl-2-oxazolidinone; .	54705-42-9		250MG	€110.20	2023-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JM927-50mg	(4S)-4-tert-butyl-1,3-oxazolidin-2-one	54705-42-9	95%	50mg	79.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JM927-200mg	(4S)-4-tert-butyl-1,3-oxazolidin-2-one	54705-42-9	95%	200mg	247.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02422-1g	(S)-4-tert-Butyl-2-oxazolidinone	54705-42-9	99%	1g	¥3508.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	440515-1G	(4S)-4-tert-butyl-1,3-oxazolidin-2-one	54705-42-9	99%	1G	￥2438.77	2022-02-24
eNovation Chemicals LLC	Y1055501-5g	(S)-(-)-4-tert-Butyl-2-oxazolidinone	54705-42-9	97%	5g	$485	2024-07-28
abcr	AB531057-1 g	(S)-4-tert-Butyl-2-oxazolidinone; .	54705-42-9		1g	€202.60	2023-07-10
abcr	AB531057-5 g	(S)-4-tert-Butyl-2-oxazolidinone; .	54705-42-9		5g	€549.70	2023-07-10
Chemenu	CM413324-1g	2-Oxazolidinone, 4-(1,1-dimethylethyl)-, (4S)-	54705-42-9	95%+	1g	$***	2023-05-30
Chemenu	CM413324-5g	2-Oxazolidinone, 4-(1,1-dimethylethyl)-, (4S)-	54705-42-9	95%+	5g	$***	2023-05-30

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